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Compound of Interest

Compound Name: Prostaglandin D2 Dopamine-d4

Cat. No.: B15556239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of orthogonal experimental approaches for

validating the binding of Prostaglandin D2 (PGD2) to its receptor, DP2 (also known as CRTH2).

By employing a multi-faceted strategy that combines direct binding assays with functional

readouts, researchers can build a robust body of evidence to confidently characterize this

critical interaction in inflammatory and allergic disease pathways.

Quantitative Comparison of PGD2 and Metabolite
Binding and Function at the DP2 Receptor
The following table summarizes the binding affinities (Kd, Ki) and functional potencies (EC50)

of PGD2 and its key metabolites for the DP2 receptor, as determined by various orthogonal

experimental methods. This comparative data highlights the importance of using multiple

techniques to obtain a comprehensive understanding of ligand-receptor interactions.
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Ligand Assay Type Parameter Value (nM)
Cell
Type/Syste
m

Reference

PGD2
Radioligand

Binding
Kd

2.5 (high

affinity site)

Recombinant

HEK293(EBN

A) cells

[1]

Kd
109 (low

affinity site)

Recombinant

HEK293(EBN

A) cells

[1]

Radioligand

Binding
Ki 2.4

Recombinant

HEK293(EBN

A) cells

[1]

cAMP Assay EC50 14.9 ± 4.9

Recombinant

HEK293(EBN

A) cells

13,14-

dihydro-15-

keto-PGD2

(DK-PGD2)

Radioligand

Binding
Ki 3.4

Recombinant

HEK293(EBN

A) cells

[1]

Chemotaxis EC50 ~10
Human Th2

lymphocytes
[2]

Δ12-PGJ2
Radioligand

Binding
Ki 6.8 Not Specified [3]

ILC2

Migration
EC50 17.4 - 91.7 Human ILC2s [3]

15-deoxy-

Δ12,14-PGJ2

Radioligand

Binding
Ki 5.2

Recombinant

HEK293(EBN

A) cells

[1]

PGD2-DP2R Signaling Pathway and Cross-
Validation Workflow
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To visually represent the molecular interactions and experimental logic discussed, the following

diagrams were generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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